2-Bromo-6-methoxy-4-nitroaniline
Cat. No. B172474
Key on ui cas rn:
16618-66-9
M. Wt: 247.05 g/mol
InChI Key: QYLWEPIKPMUYAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06458935B1
Procedure details
A clear yellow solution of 2-methoxy-4-nitroaniline (10 g, 15 59.5 mmol) in acetonitrile (300 mL) at room temperature was treated with N-bromosuccinimide (10.58 g, 59.5 mmol). The reaction was protected from light and stirred for 2 hours at room temperature. TLC (3:1 hexane:ethyl acetate) analysis showed starting material (Rf 0.14) replaced with a higher spot (Rf 0.23). The reaction was concentrated in vacuo, treated with carbon tetrachloride, filtered through celite and concentrated in vacuo to give 2-bromo-6-methoxy-4-nitroaniline as a yellow brown solid. 1H NMR (δ, CDCl3): 8.11 (1H, d, J=2.2 Hz), 7.63 (1H, d, J=2.2 Hz), 4.96 (2H, br s), 3.96 (3H, s); MS (m/z) 249, 247.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:9]=[C:8]([N+:10]([O-:12])=[O:11])[CH:7]=[CH:6][C:4]=1[NH2:5].[Br:13]N1C(=O)CCC1=O.CCCCCC.C(OCC)(=O)C>C(#N)C>[Br:13][C:6]1[CH:7]=[C:8]([N+:10]([O-:12])=[O:11])[CH:9]=[C:3]([O:2][CH3:1])[C:4]=1[NH2:5]
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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COC1=C(N)C=CC(=C1)[N+](=O)[O-]
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Name
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Quantity
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10.58 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCCCCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 2 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction was concentrated in vacuo
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ADDITION
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Type
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ADDITION
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Details
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treated with carbon tetrachloride
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through celite and
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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BrC1=C(N)C(=CC(=C1)[N+](=O)[O-])OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
